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Compound of Interest

Compound Name: Biotin-d2-1

Cat. No.: B15088256

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Biotin-d2-1. The following procedures
ensure safe operational handling and disposal of this compound.

Hazard Identification and Safety Data

While Biotin-d2-1 is not classified as a hazardous substance, it is crucial to handle it with care
to avoid potential irritation and to maintain a safe laboratory environment.[1] The primary risks
are associated with dust inhalation and contact with skin and eyes.[2]

Quantitative Safety Data Value Source

Chemical Formula C10H14D2N203Ss C/DIN lIsotopes
Melting Point 228.9°C /444 °F Fisher Scientific
pH 4.5 (0.01 %) Fisher Scientific
Flammability Not flammable or combustible C/DIN lIsotopes

Stable under recommended

Stability N C/DIN lIsotopes
storage conditions

Personal Protective Equipment (PPE)
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To ensure personal safety and prevent contamination, the following personal protective
equipment is mandatory when handling Biotin-d2-1:

o Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)
standards are required to protect against dust particles.[2]

» Hand Protection: Handle with gloves.[2] Nitrile rubber gloves with a minimum thickness of
0.11 mm are suitable.[3] Contaminated gloves should be disposed of after use in accordance
with good laboratory practices.

o Skin and Body Protection: Wear impervious clothing to prevent skin contact. A lab coat is
generally sufficient.

» Respiratory Protection: If there is a risk of dust formation, use an air-purifying respirator. For
situations where a respirator is the sole means of protection, a full-face supplied-air
respirator should be used. All respiratory equipment must be tested and approved under
appropriate government standards such as NIOSH (US).

Experimental Protocols
Handling and Storage:

o Ventilation: Handle Biotin-d2-1 in a well-ventilated area. A laboratory fume hood or
mechanical exhaust should be used to minimize exposure to dust.

» Avoiding Dust Formation: Avoid creating and inhaling dust. Do not perform actions that could
cause the powder to become airborne, such as vigorous shaking or scraping.

» Contact Avoidance: Avoid contact with eyes, skin, and clothing.

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place. It is recommended to store it refrigerated.

Spill Management:

o Personal Precautions: In the event of a spill, ensure you are wearing the appropriate PPE.
Avoid breathing in any dust that may have been generated.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15088256?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.carlroth.com/medias/SDB-3822-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY4NDN8YXBwbGljYXRpb24vcGRmfGFESmlMMmd5Tnk4NU1UZ3lNalkxT1RrNU16a3dMMU5FUWw4ek9ESXlYMDFVWDBWT0xuQmtaZ3wxN2I2MmE5M2VlMDRjNWM0ZjVmMjhkYzdjZGEzM2M4MDk0ZjlkOTE1NDgxNTQyYjhlNmI5YmNkYmE3ZWIzMTRk
https://www.benchchem.com/product/b15088256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Containment: Prevent the product from entering drains.

o Clean-up: Carefully pick up the spilled material without creating dust and place it in a
suitable, closed container for disposal.

Disposal Plan:

o Waste Disposal: Dispose of Biotin-d2-1 and any contaminated materials by contacting a
licensed professional waste disposal service.

o Container Disposal: Empty containers may retain product residue. Do not cut, drill, grind, or
weld on or near such containers.

First-Aid Measures
o Eye Contact: In case of contact, immediately flush eyes with plenty of water as a precaution.

o Skin Contact: Wash the affected area with soap and plenty of water. If irritation persists,
consult a physician.

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give artificial
respiration and consult a physician.

 Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an
unconscious person. Consult a physician.

Workflow for Handling Biotin-d2-1
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Caption: Workflow for the safe handling of Biotin-d2-1.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15088256?utm_src=pdf-body-img
https://www.benchchem.com/product/b15088256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. cdnisotopes.com [cdnisotopes.com]

3. carlroth.com [carlroth.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Biotin-d2-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088256#personal-protective-equipment-for-
handling-biotin-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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